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Compound of Interest

Compound Name: YMU1

Cat. No.: B15612390 Get Quote

This document provides immediate, essential safety and logistical information for researchers,

scientists, and drug development professionals handling YMU1. It includes operational and

disposal plans with procedural, step-by-step guidance to ensure safe and effective laboratory

use.

Overview of YMU1
YMU1 is a selective inhibitor of human thymidylate kinase (hTMPK), a key enzyme in the

synthesis of deoxythymidine triphosphate (dTTP), one of the four essential precursors for DNA

replication.[1] By inhibiting hTMPK, YMU1 disrupts DNA synthesis, leading to the inhibition of

tumor cell proliferation. Its CAS number is 902589-96-2.

Hazard Identification and Safety Precautions
According to the Safety Data Sheet (SDS) from Merck Millipore, YMU1 is classified as not a

hazardous substance or mixture under the Globally Harmonized System (GHS). However,

standard laboratory safety practices should always be observed.

Personal Protective Equipment (PPE)
Even with a non-hazardous classification, the following PPE is recommended for handling

YMU1 in a laboratory setting to minimize exposure and ensure good laboratory practice:
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PPE Category Recommended Equipment

Eye Protection Safety glasses with side shields or goggles.

Hand Protection Standard laboratory gloves (e.g., nitrile gloves).

Body Protection A standard laboratory coat.

Physical and Chemical Properties
A summary of the known quantitative data for YMU1 is presented below.

Property Value

Molecular Formula C₁₇H₂₂N₄O₄S

Molar Mass 378.45 g/mol

Physical State Solid

Appearance Off-white to light yellow powder

Solubility Soluble in Dimethyl Sulfoxide (DMSO)

Note: Specific values for melting point, vapor pressure, and density are not readily available in

the provided search results. Given its solid nature and non-hazardous classification, the vapor

pressure is expected to be low at standard laboratory conditions.

Experimental Protocols
Preparation of a YMU1 Stock Solution
This protocol outlines the steps to prepare a 10 mM stock solution of YMU1 in DMSO.

Materials:

YMU1 powder

Anhydrous Dimethyl Sulfoxide (DMSO)

Sterile microcentrifuge tubes or vials
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Calibrated analytical balance

Vortex mixer

Pipettes and sterile tips

Procedure:

Weighing YMU1: Accurately weigh the desired amount of YMU1 powder using a calibrated

analytical balance in a clean, dry container. For a 10 mM stock solution, you would weigh

3.7845 mg of YMU1 for every 1 mL of DMSO.

Dissolving in DMSO: Add the appropriate volume of anhydrous DMSO to the weighed YMU1
powder in a sterile tube or vial.

Vortexing: Vortex the solution thoroughly until the YMU1 powder is completely dissolved.

Gentle warming (e.g., in a 37°C water bath) can be used to aid dissolution if necessary.

Storage: Aliquot the stock solution into smaller, single-use volumes to avoid repeated freeze-

thaw cycles. Store the aliquots at -20°C or -80°C for long-term stability.

General Protocol for YMU1 Treatment in Cell Culture
This protocol provides a general guideline for treating adherent mammalian cells with YMU1.

Materials:

Cultured cells in multi-well plates

YMU1 stock solution (e.g., 10 mM in DMSO)

Complete cell culture medium

Sterile pipette tips and tubes

Procedure:

Cell Seeding: Seed the cells in a multi-well plate at the desired density and allow them to

adhere and grow overnight under standard culture conditions (e.g., 37°C, 5% CO₂).
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Preparation of Working Solution: On the day of the experiment, thaw an aliquot of the YMU1
stock solution. Prepare the desired final concentrations of YMU1 by diluting the stock

solution in fresh, pre-warmed complete cell culture medium.

Important: Ensure the final concentration of the solvent (e.g., DMSO) in the cell culture

medium is consistent across all treatments, including the vehicle control, and is at a non-

toxic level (typically ≤ 0.1%).

Cell Treatment: Remove the old medium from the cells and replace it with the medium

containing the desired concentrations of YMU1. Include a vehicle control (medium with the

same concentration of DMSO as the highest YMU1 concentration).

Incubation: Return the cells to the incubator and incubate for the desired experimental

duration.

Downstream Analysis: Following incubation, the cells can be harvested and processed for

various downstream analyses, such as cell viability assays, protein extraction for western

blotting, or RNA extraction for gene expression analysis.

Signaling Pathway of YMU1 Action
YMU1 inhibits thymidylate kinase (TMPK), which is a critical enzyme in the de novo synthesis

of dTTP. This pathway is essential for DNA replication and repair. The inhibition of TMPK by

YMU1 leads to a depletion of the cellular dTTP pool, which in turn stalls DNA synthesis and can

induce cell cycle arrest and apoptosis in rapidly dividing cells, such as cancer cells.
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Mechanism of Action of YMU1
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Caption: Mechanism of YMU1 action on the DNA synthesis pathway.
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Operational and Disposal Plan
As YMU1 is classified as non-hazardous, disposal should follow standard laboratory

procedures for non-hazardous chemical waste.[2][3]

Unused YMU1 Solid Waste
Collection: Collect any unused or waste YMU1 solid in a clearly labeled, sealed container.

Labeling: The label should include "Non-hazardous waste," the chemical name ("YMU1"),

and the approximate amount.

Disposal: Dispose of the container in the designated solid chemical waste stream according

to your institution's guidelines. Do not dispose of it in the regular trash.[2][3]

YMU1 Solutions
DMSO Solutions: Solutions of YMU1 in DMSO should be collected in a designated, labeled

container for non-hazardous organic solvent waste.[4] Do not pour DMSO solutions down

the drain.

Aqueous Solutions: While YMU1 is primarily dissolved in DMSO for experimental use, any

dilute aqueous solutions should be collected in a designated container for non-hazardous

aqueous waste.

Contaminated Labware
Disposable Labware: Items such as pipette tips, tubes, and gloves that have come into

contact with YMU1 should be collected in a designated laboratory waste container and

disposed of according to your institution's policies for non-hazardous solid waste.

Reusable Labware: Glassware and other reusable labware should be decontaminated by

washing thoroughly with a suitable laboratory detergent and rinsing with water.[5][6] A final

rinse with deionized water is recommended.

Spill Cleanup
In the event of a spill of YMU1 powder:
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Notification: Alert others in the immediate area.

PPE: Ensure you are wearing the appropriate PPE (lab coat, gloves, and eye protection).

Containment: If it is a small spill, gently cover it with an absorbent material to prevent it from

becoming airborne.

Cleanup: Carefully sweep or wipe up the spilled material and place it in a sealed container

for disposal as non-hazardous solid waste.

Decontamination: Clean the spill area with a detergent and water.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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